Cas no 956324-19-9 (2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid
• CAS No: 956324-19-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD05669985
• CID: 5234538
• Update Time: 2026-03-08

2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid

• MDL： MFCD05669985
• Inchi： 1S/C13H21NO3/c15-12(10-8-11(10)13(16)17)14-9-6-4-2-1-3-5-7-9/h9-11H,1-8H2,(H,14,15)(H,16,17)
• InChI Key： UZOXCZPEXYPXNF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C(NC1CCCCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid

Introduction to 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid (CAS No. 956324-19-9) and Its Emerging Applications in Chemical Biology

2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid, identified by the CAS number 956324-19-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclopropane ring, which is known for its strained three-membered structure, making it a versatile scaffold for drug discovery and material science applications. The presence of a cyclooctylcarbamoyl moiety further enhances its molecular complexity, offering potential for diverse interactions with biological targets.

The cyclopropane core in 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid is particularly noteworthy because it introduces localized strain into the molecule. This strain can be exploited to modulate the reactivity and binding affinity of the compound towards biological receptors. In recent years, there has been a surge in research focused on harnessing the properties of cyclopropane derivatives for therapeutic purposes. The rigid structure of the cyclopropane ring can mimic natural bioactive molecules, allowing for precise targeting of specific biological pathways.

One of the most compelling aspects of this compound is its potential as a pharmacophore in drug design. The combination of the cyclooctyl group and the carbamoyl functional group provides a balance between lipophilicity and polarity, which is often crucial for effective drug candidates. Studies have shown that such structural motifs can interact with proteins in novel ways, potentially leading to the development of new treatments for various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid with high accuracy. These simulations have revealed that the compound can bind to a wide range of targets, including enzymes and receptors involved in inflammation, pain signaling, and metabolic disorders. This has opened up new avenues for exploring its therapeutic potential.

The synthesis of 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. These advancements are critical for conducting further biological evaluations and translating laboratory findings into clinical applications.

In addition to its pharmaceutical applications, 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid has shown promise in material science. The strained cyclopropane ring can be used to create polymers with unusual mechanical properties, such as enhanced flexibility or strength. Such materials could find applications in industries ranging from aerospace to biomedicine.

Current research is also exploring the use of this compound as a tool in chemical biology experiments. Its unique structural features make it an ideal candidate for studying protein-ligand interactions at a molecular level. By using this compound as a probe, scientists can gain insights into how small molecules influence biological processes, which could accelerate the discovery of new drugs.

The growing interest in 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid is reflected in the increasing number of publications discussing its properties and potential applications. Researchers are particularly excited about its ability to modulate biological pathways that are difficult to target with conventional drugs. This has led to several ongoing clinical trials investigating derivatives of this compound as treatments for conditions such as cancer and neurodegenerative diseases.

In conclusion, 2-(cyclooctylcarbamoyl)cyclopropane-1-carboxylic acid (CAS No. 956324-19-9) represents a fascinating example of how structural innovation can lead to novel applications in chemical biology and beyond. Its unique combination of features makes it a valuable tool for drug discovery, material science, and fundamental biological research. As our understanding of this compound grows, so too will its potential to contribute to advancements in medicine and technology.